Cas no 109667-12-1 (3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)-)

• Product Name: 3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)-
• CAS No: 109667-12-1
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 166898
• PubChem ID: 184105
• Update Time: 2025-04-19

3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)-
• DTXSID80911286
• 4-Methyl-5-oxo-2-pentyloxolane-3-carboxylic acid
• CHEBI:208151
• 109667-12-1
• (2S,3S,4S)-4-Methyl-5-oxo-2-pentyloxolane-3-carboxylic acid
• Phaseolinic acid
• (-)-Phaseolinic acid

• Inchi： 1S/C11H18O4/c1-3-4-5-6-8-9(10(12)13)7(2)11(14)15-8/h7-9H,3-6H2,1-2H3,(H,12,13)/t7-,8-,9-/m0/s1
• InChI Key： VRNXAQRALVPTGJ-CIUDSAMLSA-N
• SMILES： O1C([C@@H](C)[C@H](C(=O)O)[C@@H]1CCCCC)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.095
• Boiling Point: 388.6°Cat760mmHg
• Flash Point: 150°C
• Refractive Index: 1.466
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones